N-((1-(4-methoxyphenyl)cyclopentyl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(4-methoxyphenyl)cyclopentyl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C17H23N3O3S and its molecular weight is 349.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
COX-2 Inhibition for Therapeutic Applications
Sulfonamide-containing 1,5-diarylpyrazole derivatives have been synthesized and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2), a critical enzyme involved in inflammation and pain. This research led to the development of potent and selective COX-2 inhibitors, demonstrating the potential of sulfonamide derivatives in the treatment of inflammatory diseases such as arthritis. The synthesis and biological evaluation of these compounds underline their significance in drug discovery and development (Penning et al., 1997).
Antimicrobial and Anticancer Activities
Studies have also explored the synthesis of pyrazoline and sulfonamide pharmacophores, revealing their inhibitory potency against human carbonic anhydrase isoenzymes and acetylcholinesterase enzyme. This dual activity, combined with low cytotoxicity towards oral squamous cancer cell lines, positions these compounds as promising candidates for developing novel enzyme inhibitors with therapeutic applications in cancer and other diseases (Ozmen Ozgun et al., 2019).
Carbonic Anhydrase Inhibitory Activities
The synthesis of polymethoxylated-pyrazoline benzene sulfonamides and their evaluation for inhibitory effects on carbonic anhydrase isoenzymes highlight another significant area of research. These compounds have shown superior activity compared to reference inhibitors, suggesting their potential in treating conditions associated with dysregulated carbonic anhydrase activity (Kucukoglu et al., 2016).
Design and Synthesis of Novel Compounds for Cytotoxicity
Research into the design, synthesis, and biological evaluation of N-arylpyrazole derivatives bearing the sulfonamide moiety has identified compounds with promising cytotoxicity against human tumor cell lines. This indicates the potential of these derivatives in anticancer drug development and the broader application of sulfonamide derivatives in medicinal chemistry (Duan et al., 2016).
Antibacterial and Anticancer Agents Development
Further studies have synthesized new heterocyclic compounds containing a sulfonamido moiety, aimed at antibacterial applications. The antibacterial activity of these compounds against various pathogens indicates their potential as new agents in combating bacterial infections. Additionally, the exploration of sulfonamide derivatives for anticancer and radiosensitizing activities demonstrates their versatile therapeutic potential (Azab et al., 2013).
Properties
IUPAC Name |
N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]-1-methylpyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-20-12-16(11-18-20)24(21,22)19-13-17(9-3-4-10-17)14-5-7-15(23-2)8-6-14/h5-8,11-12,19H,3-4,9-10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOEKGFLWTGFPCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)S(=O)(=O)NCC2(CCCC2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.